Cas no 1373920-99-0 (2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile)

2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
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- MDL: MFCD22201044
- Inchi: 1S/C9H5F4NO/c1-15-6-2-5(4-14)8(10)7(3-6)9(11,12)13/h2-3H,1H3
- InChI Key: NBCGJZRRXIWVLY-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=C(C=C1C(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 269
- Topological Polar Surface Area: 33
- XLogP3: 2.6
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | PC303035-10g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 97% | 10g |
£241.00 | 2025-02-21 | |
Apollo Scientific | PC303035-1g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 97% | 1g |
£46.00 | 2025-02-21 | |
abcr | AB350070-1g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile, 97%; . |
1373920-99-0 | 97% | 1g |
€121.90 | 2024-06-08 | |
abcr | AB350070-10g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile, 97%; . |
1373920-99-0 | 97% | 10g |
€469.00 | 2024-06-08 | |
1PlusChem | 1P009J34-1g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 1g |
$101.00 | 2023-12-22 | ||
1PlusChem | 1P009J34-5g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 5g |
$233.00 | 2023-12-22 | ||
1PlusChem | 1P009J34-10g |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 10g |
$377.00 | 2023-12-22 | ||
A2B Chem LLC | AE43840-10g |
2-Fluoro-5-Methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 10g |
$386.00 | 2024-04-20 | ||
Ambeed | A541727-1g |
2-Fluoro-5-Methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 95+% | 1g |
$95.0 | 2024-04-24 | |
A2B Chem LLC | AE43840-1g |
2-Fluoro-5-Methoxy-3-(trifluoromethyl)benzonitrile |
1373920-99-0 | 1g |
$107.00 | 2024-04-20 |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile Related Literature
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Baoyu Gao RSC Adv., 2017,7, 28733-28745
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
Additional information on 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile
Comprehensive Overview of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile (CAS No. 1373920-99-0)
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile (CAS No. 1373920-99-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its potential applications in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.
In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve metabolic stability and membrane permeability in drug molecules. 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile aligns with this trend, as its methoxy and cyano functionalities further diversify its utility. Researchers are increasingly exploring its role in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing pressing needs in oncology and neurology. Additionally, its low environmental persistence compared to non-fluorinated analogs makes it a candidate for sustainable agrochemical formulations.
The synthesis of CAS No. 1373920-99-0 typically involves multi-step reactions, including halogenation, methoxylation, and cyanation, with yields optimized through advanced catalytic systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for regulatory compliance in pharmaceutical applications. Recent innovations in continuous flow chemistry have also been applied to scale up production while minimizing waste, reflecting the industry's shift toward green chemistry principles.
From a commercial perspective, 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzonitrile is supplied by specialized fine chemical manufacturers under stringent quality controls. Its pricing is influenced by factors like raw material availability and process efficiency, with bulk purchases often negotiated for large-scale R&D projects. Market analysts highlight its growing relevance in patent-protected drug pipelines, particularly in regions like North America and Asia-Pacific, where biopharmaceutical innovation is thriving.
Safety data for this compound emphasizes standard handling protocols for laboratory chemicals, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its nitrile group warrants caution during storage to prevent moisture-induced degradation. Environmental assessments indicate moderate biodegradability, aligning with REACH and EPA guidelines for industrial chemicals.
Looking ahead, CAS No. 1373920-99-0 is poised to play a pivotal role in precision medicine and smart farming solutions. Its molecular versatility supports the design of targeted therapies for complex diseases, while its agrochemical potential aligns with global efforts to enhance food security. As synthetic methodologies evolve, this compound may unlock further breakthroughs in catalysis and material science, solidifying its status as a cornerstone of modern chemical innovation.
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